Cas no 102227-52-1 (3-(Pyridin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(Pyridin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 102227-52-1
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 200556
• PubChem ID: 135483817
• Update Time: 2025-04-19

3-(Pyridin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(2H)-one,3-(4-pyridinyl)-
• 3-pyridin-4-yl-2H-1,2,4-oxadiazol-5-one
• 1,2,4-oxadiazol-5-ol, 3-(4-pyridinyl)-
• 3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ol
• 3-(pyridin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• 3-pyridin-4-yl-4H-1,2,4-oxadiazol-5-one
• Z685594018
• AKOS010212114
• DTXSID10144803
• CS-0252830
• 102227-52-1
• CHEMBL39060
• EN300-61715
• 1,2,4-Oxadiazol-5(2H)-one, 3-(4-pyridinyl)-
• 3-(4-pyridyl)-4H-1,2,4-oxadiazol-5-one
• CEA22752
• SCHEMBL11038681
• 3-(Pyridin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

• Inchi： 1S/C7H5N3O2/c11-7-9-6(10-12-7)5-1-3-8-4-2-5/h1-4H,(H,9,10,11)
• InChI Key： RDGQKNGDCGSGCR-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CN=CC=2)=N1)=O

Computed Properties

• Exact Mass: 163.03825
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.58